Butylated hydroxytoluene

• CAS No.: 128-37-0
• Product Name: Butylated hydroxytoluene
• Molecular Formula: C15H24O; C15H24O; C6H2(OH)(CH3)(C(CH3)3)2
• Molecular Weight: 220.35g/mol
• IUPAC Name: 2,6-ditert-butyl-4-methylphenol
• Standard InChI: InChI=1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3
• Standard InChIKey: NLZUEZXRPGMBCV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
• Canonical SMILES: CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
• Appearance: Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992),DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, OtherSolid,White, crystalline or flaked solid, odourless or having a characteristic faint aromatic odour,Solid,COLOURLESS-TO-PALE-YELLOW CRYSTALS OR POWDER.,White to pale-yellow, crystalline solid with a slight, phenolic odor.,White to pale-yellow, crystalline solid with a slight, phenolic odor. [food preservative]
• Boiling Point: 509 °F at 760 mm Hg (NTP, 1992); 265.0 °C; 265 °C; 509°F
• Colorform: White, crystalline solid; Crystals; Pale yellowish crystalline powder; White to pale-yellow, crystalline solid.
• Density: 1.048 at 68 °F (NTP, 1992); 1.048 at 20 °C/4 °C; 1.03-1.05 g/cm³; 1.05
• Flash Point: 260 °F (NTP, 1992); 127.0 °C (260.6 °F) - closed cup; 260 °F (127 °C) open cup; 261 °F (127 °C) closed cup; 127 °C c.c.; 261°F
• Melting Point: 156 to 160 °F (NTP, 1992); 71.0 °C; Mp 71 °; 70 °C; 71°C; 158°F
• Physical Description: Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992); DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, OtherSolid; White, crystalline or flaked solid, odourless or having a characteristic faint aromatic odour; Solid; COLOURLESS-TO-PALE-YELLOW CRYSTALS OR POWDER.; White to pale-yellow, crystalline solid with a slight, phenolic odor.; White to pale-yellow, crystalline solid with a slight, phenolic odor. [food preservative]
• Description: Butylated Hydroxytoluene is an organic chemical composed of 4-methylphenol modified with tert-butyl groups at positions 2 and 6. Butylated hydroxytoluene (BHT) inhibits autoxidation of unsaturated organic compounds. BHT is used in food, cosmetics and industrial fluids to prevent oxidation and free radical formation.; Butylated hydroxytoluene is a white crystalline solid. (NTP, 1992); Butylated hydroxytoluene, also known as 2, 6-di-tert-butyl-p-cresol or BHT, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. Butylated hydroxytoluene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Butylated hydroxytoluene has been primarily detected in saliva. Within the cell, butylated hydroxytoluene is primarily located in the membrane (predicted from logP). Butylated hydroxytoluene exists in all eukaryotes, ranging from yeast to humans. Butylated hydroxytoluene can be biosynthesized from phenol. Butylated hydroxytoluene is a mild, camphor, and musty tasting compound that can be found in soft-necked garlic. This makes butylated hydroxytoluene a potential biomarker for the consumption of this food product. Butylated hydroxytoluene is a potentially toxic compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 2.72e-06 M; Insoluble in water and propane- 1,2-diol; Freely soluble in ethanol; 0.0006 mg/mL at 25 °C; In water, 0.6 mg/L at 25 °C; In water, 0.4 mg/L at 20 °C; Insoluble in water; Freely soluble in toluene; soluble in methanol, isopropanol, methyl ethyl ketone, acetone, cellosolve, benzene, most hydrocarbon solvents, ethanol, petroleum ether, liquid petrolatum (white oil): 0.5% wt/wt; more sol in food oils and fats than butylated hydroxyanisol; good solubility in linseed oil. Insoluble in propylene glycol; Soluble in ethanol, acetone, benzene, petroleum ether; Insoluble in alkali; Soluble in naphtha; insoluble in 10% sodium hydroxide; Solubility in water, g/100ml at 25 °C: 0.00006; 0.00004%
• Synonyms: 2,6 Di t butyl 4 methylphenol; 2,6 Di tert butyl 4 methylphenol; 2,6 Di tert butyl p cresol; 2,6-Bis(1,1-dimethylethyl)-4-methylphenol; 2,6-Di-t-butyl-4-methylphenol; 2,6-di-tert-butyl-4-methylphenol; 2,6-Di-tert-butyl-p-cresol; 4 Methyl 2,6 ditertbutylphenol; 4-Methyl-2,6-ditertbutylphenol; BHT; Butylated Hydroxytoluene; Butylhydroxytoluene; Di tert butyl methylphenol; di-tert-butyl-methylphenol; Dibunol; Hydroxytoluene, Butylated; Ionol; Ionol (BHT)
• Vapor Density: 7.6 (Air = 1); Relative vapor density (air = 1): 7.6
• Vapor Pressure: 0.01 mm Hg (NIOSH, 2016); 0.01 mmHg; 5.16X10-3 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 1.3
• PubChem Compound: 31404
• Last Modified: Nov 11 2021